Cas no 3970-18-1 (1-chloro-3-(chloromethoxy)propane)

• Product Name: 1-chloro-3-(chloromethoxy)propane
• CAS No: 3970-18-1
• MF: C₄H₈Cl₂O
• MW: 143.011719703674
• MDL: MFCD12404968
• CID: 3506012
• PubChem ID: 53229890
• Update Time: 2025-05-26

1-chloro-3-(chloromethoxy)propane Chemical and Physical Properties

Names and Identifiers

• PROPANE, 1-CHLORO-3-(CHLOROMETHOXY)-
• 1-Chloro-3-(chloromethoxy)propane
• XWNGXPYKQXUGLF-UHFFFAOYSA-N
• 3970-18-1
• DAA97018
• SY216377
• EN300-302152
• C4H8Cl2O
• G53334
• 958-487-9
• SCHEMBL1626110
• MFCD12404968
• AKOS006346079
• DB-191079
• 1-chloro-3-(chloromethoxy)propane

• MDL： MFCD12404968
• Inchi： 1S/C4H8Cl2O/c5-2-1-3-7-4-6/h1-4H2
• InChI Key： XWNGXPYKQXUGLF-UHFFFAOYSA-N
• SMILES： C(Cl)CCOCCl

Computed Properties

• Exact Mass: 141.9952203Da
• Monoisotopic Mass: 141.9952203Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 32.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-chloro-3-(chloromethoxy)propane

1-Chloro-3-(Chloromethoxy)Propane (CAS No 3970-18-1): A Comprehensive Overview

1-Chloro-3-(chloromethoxy)propane, also known by its CAS number CAS No 3970-18-1, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, with the molecular formula C4H9Cl2O, belongs to the class of organochlorides and is widely recognized for its unique chemical properties and versatility. Recent advancements in synthetic chemistry have further highlighted its potential in diverse fields, making it a subject of extensive research.

The structure of 1-chloro-3-(chloromethoxy)propane consists of a propane backbone with two chlorine atoms attached at specific positions. The presence of both chlorinated and ether functionalities makes this compound highly reactive, enabling it to participate in a wide range of chemical reactions. Researchers have recently explored its role as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries. Its ability to undergo nucleophilic substitution reactions has been a focal point in these studies, offering new avenues for drug development.

In terms of synthesis, 1-chloro-3-(chloromethoxy)propane can be prepared through various methods, including the chlorination of alcohols or ethers under specific conditions. Recent studies have focused on optimizing these synthesis pathways to enhance yield and reduce environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high purity levels. Such innovations underscore the compound's importance in modern chemical synthesis techniques.

The applications of CAS No 3970-18-1 extend beyond traditional chemistry. In materials science, it has been utilized as a precursor for the production of advanced polymers and surfactants. Its ability to form stable ether linkages makes it invaluable in the development of high-performance materials with tailored properties. Furthermore, recent research has explored its potential in green chemistry, where it serves as an eco-friendly alternative to more hazardous reagents.

From an environmental perspective, understanding the behavior of 1-chloro-3-(chloromethoxy)propane in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, though its persistence in certain environments remains a topic of concern. Regulatory bodies continue to monitor its use to ensure compliance with safety and environmental standards.

In conclusion, 1-chloro-3-(chloromethoxy)propane (CAS No 3970-18-1) stands as a versatile and significant compound in contemporary chemistry. Its unique properties, coupled with ongoing research into its synthesis and applications, position it as a key player in advancing various scientific disciplines. As technology evolves, so too does our understanding of this compound's potential, promising exciting developments in the future.